Cas no 1806597-25-0 (2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid)

• Product Name: 2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid
• CAS No: 1806597-25-0
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 4941218
• Update Time: 2025-11-03

2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid

• Inchi： 1S/C13H15ClO5/c1-3-19-9-6-4-5-8(11(14)7(2)15)10(9)12(16)13(17)18/h4-6,11-12,16H,3H2,1-2H3,(H,17,18)
• InChI Key： SOHJJEVZLPBCRW-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C=1C(C(=O)O)O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid

Comprehensive Overview of 2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid (CAS No. 1806597-25-0)

2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid (CAS No. 1806597-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro and ethoxy functional groups, plays a pivotal role in the synthesis of intermediates for drug development. Its molecular structure, which includes a mandelic acid backbone, makes it a versatile building block for designing bioactive molecules. Researchers are particularly interested in its potential applications in enzyme inhibition and metabolic pathway modulation, aligning with current trends in precision medicine and targeted therapies.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has placed compounds like 2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid at the forefront of innovation. With the rise of AI-driven drug discovery and computational chemistry, this compound is frequently referenced in studies exploring structure-activity relationships (SAR). Its CAS No. 1806597-25-0 is often searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial research. Additionally, its ethoxy and carbonyl moieties contribute to its solubility and reactivity, making it a valuable candidate for green chemistry applications.

In the context of sustainable synthesis, 2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid is being evaluated for its compatibility with catalytic processes and biodegradable solvents. This aligns with the global shift toward eco-friendly manufacturing, a topic frequently queried in search engines. The compound’s chiral center also opens doors for asymmetric synthesis, a hot topic in pharmaceutical R&D. Furthermore, its potential role in prodrug design has sparked discussions in forums and scientific communities, addressing common search queries like "innovative prodrug strategies" and "enhanced drug delivery systems."

From a technical standpoint, the physicochemical properties of CAS No. 1806597-25-0 are critical for its application scalability. Its melting point, stability under various pH conditions, and compatibility with common reagents are frequently studied parameters. These attributes are essential for researchers exploring high-throughput screening or automated synthesis platforms, both of which are trending in modern laboratory workflows. The compound’s safety profile and regulatory compliance further enhance its appeal, addressing concerns raised in searches related to "lab chemical safety" and "GMP-compliant intermediates."

In summary, 2-(1-Chloro-2-oxopropyl)-6-ethoxymandelic acid (CAS No. 1806597-25-0) represents a convergence of cutting-edge science and industrial applicability. Its multifaceted utility in drug development, sustainable chemistry, and advanced material science ensures its continued relevance in both academic and commercial spheres. As search trends indicate a surge in interest around specialty chemicals and research-grade compounds, this compound stands out as a key player in the evolving landscape of chemical innovation.